Cas no 1044764-21-7 (2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone)

• Product Name: 2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone
• CAS No: 1044764-21-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4669081
• PubChem ID: 29949800
• Update Time: 2025-08-03

2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-hydrochloride
• 2-amino-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethan-1-one
• Ethanone,2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-hydrochloride(1:1)
• 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-hydrochloride(1:1)
• Ethanone, 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-
• 2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone
• Salbutamol Impurity 98
• 2-Amino-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethanone
• AKOS006306337
• 1044764-21-7

• Inchi： 1S/C9H11NO3/c10-4-9(13)6-1-2-8(12)7(3-6)5-11/h1-3,11-12H,4-5,10H2
• InChI Key： TYGXVCHAPZETCH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(CO)=C1)CN

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (323 g/l) (25 º C),

Additional information on 2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone

Introduction to 2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone (CAS No. 1044764-21-7) in Modern Chemical and Pharmaceutical Research

2-Amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone, identified by the chemical formula CAS No. 1044764-21-7, is a compound of significant interest in the fields of organic synthesis and pharmaceutical chemistry. This molecule, featuring a unique structural arrangement of an amino group, a ketone moiety, and a hydroxymethyl-substituted phenyl ring, has garnered attention due to its versatile reactivity and potential applications in drug discovery and material science.

The structural framework of 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone incorporates several functional groups that make it a valuable intermediate in synthetic chemistry. The presence of both an amino group and a ketone group allows for further derivatization through condensation, reduction, or oxidation reactions, enabling the construction of more complex molecular architectures. Additionally, the hydroxymethyl substituent on the phenyl ring introduces hydrophilic properties, which can be exploited in designing bioactive molecules with improved solubility and pharmacokinetic profiles.

In recent years, the compound has been explored in the development of novel therapeutic agents. Its structural motif resembles certain bioactive scaffolds found in natural products and pharmaceuticals, making it a promising candidate for further investigation. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify the phenyl ring and the adjacent functional groups provides chemists with a scaffold that can be fine-tuned to target specific biological pathways.

One of the most compelling aspects of 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone is its role in medicinal chemistry as a precursor to more complex molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced binding affinity to biological targets. For example, modifications at the hydroxymethyl position have been shown to improve metabolic stability, while alterations at the amino group can enhance receptor selectivity. These findings highlight the compound's potential as a building block in rational drug design.

The compound's relevance extends beyond pharmaceutical applications into materials science. Its ability to form coordination complexes with metal ions has been investigated for potential use in catalysis and as sensors for environmental pollutants. The hydroxymethyl group can act as a ligand, facilitating interactions with transition metals such as copper and zinc, which are known to play crucial roles in various enzymatic processes. This dual functionality makes 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone a versatile tool for both biological and material scientists.

Recent advances in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts by predicting structural modifications that could improve potency and reduce off-target effects. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The synthesis of 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on streamlined synthetic approaches using transition-metal-catalyzed reactions or asymmetric synthesis techniques. These advancements not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

The compound's potential as an intermediate in pharmaceutical synthesis has also been recognized in industrial settings. Several chemical companies have developed scalable processes for producing 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone, ensuring its availability for research and commercial applications. This accessibility is crucial for academic institutions and biotech firms engaged in drug development programs. The ability to obtain high-quality starting materials at reasonable costs significantly accelerates the discovery process.

In conclusion, 2-amino-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone (CAS No. 1044764-21-7) represents a fascinating molecule with broad applications across chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents and functional materials. As our understanding of its reactivity and biological interactions continues to grow, this compound is poised to play an increasingly important role in future scientific endeavors.